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Compound of Interest

Compound Name: Nitromethane

Cat. No.: B149229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitromethane (CH₃NO₂), the simplest organic nitro compound, serves as a valuable building

block in organic synthesis, a model compound in energetic materials research, and a niche

fuel. Its unambiguous identification is critical for quality control, reaction monitoring, and safety.

This technical guide provides an in-depth overview of the core spectroscopic techniques—

Infrared (IR), Raman, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS)—

used for the structural elucidation and confirmation of nitromethane. This document details

experimental protocols, presents key quantitative data, and illustrates analytical workflows to

aid researchers in its definitive identification.

Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, causing

vibrations of its chemical bonds. These vibrations occur at specific frequencies, creating a

unique "fingerprint" that allows for the identification of functional groups. For nitromethane, the

most prominent features arise from the nitro (NO₂) group and the methyl (CH₃) group.

IR Spectral Data of Nitromethane
The characteristic vibrational frequencies for nitromethane are dominated by the strong

absorptions of the N-O bonds.
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Vibrational Mode Wavenumber (cm⁻¹) Description

Asymmetric NO₂ Stretch 1573 - 1550
Strong and characteristic peak

for nitroalkanes.[1]

Symmetric NO₂ Stretch 1383 - 1365

Strong peak, also

characteristic of nitroalkanes.

[1]

CH₃ Symmetric Stretch ~2967
Typically observed but can be

weak.

C-N Stretch ~917 Weaker absorption.

Experimental Protocol for FT-IR Analysis
The analysis of liquid nitromethane is straightforward using either the thin-film transmission

method or Attenuated Total Reflectance (ATR).

Methodology: Neat Liquid Film Transmission

Sample Preparation: Place one to two drops of neat (pure) nitromethane onto the surface of

a polished salt plate (e.g., NaCl or KBr).[2][3]

Cell Assembly: Place a second salt plate on top of the first, allowing the liquid to spread into

a thin, uniform film between the plates.[4]

Background Collection: Place the empty, clean salt plates (or no sample) in the spectrometer

and run a background scan to account for atmospheric and instrumental noise.

Sample Analysis: Mount the assembled sample plates into the spectrometer's sample holder.

Spectrum Acquisition: Acquire the infrared spectrum over the desired range, typically 4000-

400 cm⁻¹. The resulting spectrum will show absorbance or transmittance versus

wavenumber.

Methodology: Attenuated Total Reflectance (ATR)-FTIR
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Background Collection: Ensure the ATR crystal (e.g., diamond or germanium) is clean.

Record a background spectrum of the clean, empty crystal surface.[5]

Sample Application: Place a single drop of nitromethane directly onto the ATR crystal

surface.

Spectrum Acquisition: Acquire the IR spectrum. The evanescent wave from the crystal

interacts with the sample, generating the absorption spectrum.[5]

Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g.,

isopropanol) and a soft tissue.
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Preparation Acquisition Analysis

Start
Place Nitromethane

on Salt Plate / ATR Crystal
Collect Background
Spectrum (Blank)

Acquire Sample
Spectrum

Process Data
(Baseline Correction, Peak Picking)

Identify Functional Groups
(e.g., -NO2, -CH3)

End
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Preparation Acquisition Analysis

Start
Fill Vial/Cuvette

with Nitromethane
Place Sample in

Spectrometer
Excite with Laser

and Collect Scattered Light
Generate Raman Spectrum

(Intensity vs. Wavenumber Shift)
Identify Vibrational Modes

(e.g., ν(C-N), ν(NO2))
End
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Preparation Acquisition Analysis

Start
Dissolve Nitromethane

in Deuterated Solvent (e.g., CDCl3)
Add TMS

(Internal Standard)
Transfer to
NMR Tube

Insert Sample
into Magnet & Shim

Acquire Free
Induction Decay (FID)

Fourier Transform FID
& Process Spectrum

Assign Chemical Shifts
(¹H and ¹³C)

End
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Primary Fragments

[CH₃NO₂]⁺•
m/z = 61

(Molecular Ion)

[NO₂]⁺
m/z = 46

- •CH₃

[CH₃]⁺
m/z = 15

- •NO₂

[NO]⁺
m/z = 30

- O, - •CH₃
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Data Acquisition & Interpretation

Structural Deduction

Unknown Sample

MS Analysis
Result: MW = 61

Fragments: m/z 46, 30

IR Analysis
Result: Strong peaks at
~1560 & ~1380 cm⁻¹

NMR Analysis
Result: ¹H singlet at ~4.3 ppm

¹³C singlet at ~63 ppm

Raman Analysis
Result: Strong peaks at

~2967, ~1375, ~917 cm⁻¹

Confirms Molecular Formula:
CH₃NO₂

Confirms -NO₂ Group
Confirms CH₃- Group

Attached to EWG
Corroborates Vibrational

Assignments

Structure Confirmed:
Nitromethane (CH₃NO₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Analysis of Nitromethane: A Technical
Guide for Compound Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149229#spectroscopic-analysis-of-nitromethane-for-
compound-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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